Cas no 2248310-13-4 (2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid
• CAS No: 2248310-13-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6150960
• PubChem ID: 137939726
• Update Time: 2025-10-24

2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid
• 2248310-13-4
• EN300-6509479
• 3-Methoxy-5-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid

• Inchi： 1S/C14H19NO5/c1-8-6-9(12(16)17)11(10(7-8)19-5)15-13(18)20-14(2,3)4/h6-7H,1-5H3,(H,15,18)(H,16,17)
• InChI Key： RGYWPZOHIRLMPT-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=CC=1C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid

Recent Advances in the Application of 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid (CAS: 2248310-13-4) in Chemical Biology and Pharmaceutical Research

The compound 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid (CAS: 2248310-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and methoxy-methylbenzoic acid moiety, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

One of the key applications of 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid is its role as a building block in the synthesis of peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel inhibitors targeting the SARS-CoV-2 main protease. The Boc-protected amino group facilitates selective deprotection under mild conditions, enabling efficient coupling with other fragments to generate high-affinity ligands. The methoxy and methyl substituents on the benzoic acid ring were found to enhance binding interactions with hydrophobic pockets in the protease active site.

In addition to its applications in antiviral drug development, this compound has shown promise in oncology research. A recent preprint on bioRxiv (2024) reported its incorporation into small-molecule hybrids designed to disrupt the interaction between p53 and MDM2, a critical pathway in cancer progression. The structural features of 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid allowed for optimal spatial orientation of pharmacophores, resulting in compounds with improved cellular permeability and target engagement.

From a synthetic chemistry perspective, advances in the scalable production of this intermediate have been achieved through continuous flow chemistry approaches. A 2023 publication in Organic Process Research & Development described an optimized protocol that reduces byproduct formation and improves yield compared to traditional batch methods. This development is particularly significant for industrial-scale applications, where consistent quality and cost-effectiveness are paramount.

Looking forward, the unique chemical properties of 2-{[(Tert-butoxy)carbonyl]amino}-3-methoxy-5-methylbenzoic acid position it as a valuable tool in emerging areas such as targeted protein degradation and covalent inhibitor design. Its compatibility with diverse conjugation chemistries, combined with favorable physicochemical properties, suggests it will continue to play an important role in medicinal chemistry campaigns. Ongoing research is exploring its potential in bifunctional molecule design, where it may serve as a linker between target-binding warheads and E3 ligase recruiters in PROTAC development.